Ethyl 4-amino-3-chloro-5-methoxybenzoate

• Molecular Formula: C10H12ClNO3
• Molecular Weight: 229.66 g/mol
• IUPAC Name: ethyl 4-amino-3-chloro-5-methoxybenzoate
• InChI: InChI=1S/C10H12ClNO3/c1-3-15-10(13)6-4-7(11)9(12)8(5-6)14-2/h4-5H,3,12H2,1-2H3
• InChI Key: DOPDILXOIGZJIR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C(=C1)Cl)N)OC

Description

Ethyl 4-amino-3-chloro-5-methoxybenzoate is a useful research compound. Its molecular formula is C10H12ClNO3 and its molecular weight is 229.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To ethyl 4-amino-3-methoxybenzoate (17.8 g, 91.2 mmol), were added acetonitrile (170 mL) and N-chlorosuccinimide (13.4 g, 100 mmol) in this order, and the mixture was stirred at 60° C. for two hours. The mixture was returned to room temperature, and the solvent in the mixture was distilled off under reduced pressure. The residue was purified by silica gel column chromatography (a mixed solvent of n-heptane and ethyl acetate:n-heptane/ethyl acetate=8/1 then 4/1) to obtain the title compound (158 g, 68.8 mmol).

Synthesis routes and methods II

Procedure details

After adding acetonitrile (170 mL) and N-chlorosuccinimide (13.4 g, 100 mmol) to ethyl 4-amino-3-methoxybenzoate (17.8 g, 91.2 mmol) in that order, the mixture was stirred at 60° C. for 2 hours. The mixture was returned to room temperature, and the solvent in the mixture was distilled off under reduced pressure. The residue was purified by silica gel column chromatography (mixture of n-heptane and ethyl acetate: n-heptane/ethyl acetate=8/1 then 4/1) to obtain the title compound (15.8 g, 68.8 mmol).